N-(7-chloro-4-methyl-1,3-benzothiazol-2-yl)-2,3-dimethoxybenzamide

• IUPAC Name: N-(7-chloro-4-methyl-1,3-benzothiazol-2-yl)-2,3-dimethoxybenzamide
• InChI: InChI=1S/C17H15ClN2O3S/c1-9-7-8-11(18)15-13(9)19-17(24-15)20-16(21)10-5-4-6-12(22-2)14(10)23-3/h4-8H,1-3H3,(H,19,20,21)
• InChI Key: UCMCZLGMYPQYAK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=C(C=C1)Cl)SC(=N2)NC(=O)C3=C(C(=CC=C3)OC)OC
• Molecular Formula: C17H15ClN2O3S
• Molecular Weight: 362.8 g/mol
• CAS No.: 895443-45-5

Description

N-(7-chloro-4-methyl-1,3-benzothiazol-2-yl)-2,3-dimethoxybenzamide is a useful research compound. Its molecular formula is C17H15ClN2O3S and its molecular weight is 362.83. The purity is usually 95%.
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Scientific Research Applications

Anticonvulsant and Sedative-Hypnotic Properties

Research has shown that derivatives of benzothiazole, such as certain 4-thiazolidinone derivatives, exhibit considerable anticonvulsant activity. These compounds are designed to bind to benzodiazepine receptors, with some showing significant sedative-hypnotic activity without impairing learning and memory. This suggests their potential in developing new treatments for neurological conditions (Faizi et al., 2017).

Anticancer Activity

A series of N-1,3-benzothiazol-2-ylbenzamide derivatives have been evaluated for their antiproliferative activity against cancer cell lines, with some compounds exhibiting significant inhibitory effects on cell growth. This highlights their potential as novel apoptosis inducers and anticancer agents, especially for targeting liver hepatocellular carcinoma and breast cancer (Corbo et al., 2016).

Agricultural Applications

Compounds related to benzothiazole have been utilized in agriculture for the prevention and control of fungal diseases. For instance, solid lipid nanoparticles and polymeric nanocapsules have been developed for the sustained release of fungicides, showing reduced toxicity and enhanced efficiency in plant disease management (Campos et al., 2015).

Photocatalytic Applications

The photocatalytic degradation of environmental pollutants using benzothiazole derivatives has been investigated, demonstrating their effectiveness in enhancing the mineralization rate of certain compounds. This research suggests potential applications in environmental remediation and the development of more efficient photocatalytic systems (Torimoto et al., 1996).